ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C19H24N2O4/c1-3-25-19(24)14-8-10-20(11-9-14)16-12-17(22)21(18(16)23)15-6-4-13(2)5-7-15/h4-7,14,16H,3,8-12H2,1-2H3
• InChI Key: NCLXTKIDFSJTPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)C
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

Ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate, also known as MDPV, is a synthetic cathinone that has been widely used as a designer drug. MDPV is a potent psychostimulant that has been associated with a range of adverse effects, including addiction, psychosis, and death. Despite its potential risks, MDPV has been the subject of extensive scientific research, which has led to a better understanding of its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

Ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate acts as a potent reuptake inhibitor of dopamine and norepinephrine transporters, which leads to an increase in extracellular levels of these neurotransmitters in the brain. This increase in dopamine and norepinephrine levels is thought to underlie the reinforcing effects of ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate and its potential for abuse. ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has also been shown to interact with other neurotransmitter systems, including serotonin and glutamate, which may contribute to its physiological effects.
Biochemical and physiological effects:
ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate produces a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been shown to produce a range of behavioral effects in animal models, including locomotor activity, self-administration, and conditioned place preference. ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has also been associated with a range of adverse effects in humans, including addiction, psychosis, and death.

Advantages and Limitations for Lab Experiments

Ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been used extensively in laboratory experiments to study its effects on behavior and neurochemistry. The advantages of using ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate in laboratory experiments include its potency, selectivity, and availability. However, the use of ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate in laboratory experiments is limited by its potential for abuse and its adverse effects on health. Therefore, researchers must take precautions to ensure the safe handling and disposal of ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate and must use appropriate ethical guidelines when conducting experiments.

Future Directions

There are several future directions for research on ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate, including the development of novel pharmacotherapies for addiction and the elucidation of the molecular mechanisms underlying its effects on behavior and neurochemistry. Other future directions for research on ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate include the development of novel animal models to study its effects on behavior and the investigation of its potential for therapeutic applications in the treatment of psychiatric disorders.
Conclusion:
In conclusion, ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate is a potent psychostimulant that has been the subject of extensive scientific research. Despite its potential risks, ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been used extensively in laboratory experiments to study its effects on behavior and neurochemistry. The use of ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate in laboratory experiments is limited by its potential for abuse and its adverse effects on health. However, the scientific research on ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has led to a better understanding of its synthesis, mechanism of action, and physiological effects, which may ultimately lead to the development of novel pharmacotherapies for addiction and the treatment of psychiatric disorders.

Scientific Research Applications

Ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been the subject of extensive scientific research, which has focused on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate is a potent reuptake inhibitor of dopamine and norepinephrine, which are neurotransmitters that play a critical role in reward and motivation pathways in the brain. ethyl 1-[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been shown to produce a range of behavioral effects in animal models, including locomotor activity, self-administration, and conditioned place preference.